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Collinomycin: Core Identification

The table below summarizes the basic identifying information available for Collinomycin.

Property Description

Producer Organism Streptomyces collinus [1]

Antibiotic Class Not specified in available data

Color Yellow [2]

Initial Discovery 1953 [2]

A 2001 study on a genetically engineered strain of Streptomyces collinus resulted in the production of a new

antibiotic named collinone, which is an angular polyketide with a benz[a]naphthacene ring system [3]. It is

crucial to note that collinone and collinomycin are distinct compounds, though they originate from the

same bacterial species [3] [1].
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While direct data on Collinomycin is scarce, current research on discovering and characterizing novel

antibiotics from Streptomyces can provide a framework for the methodologies that would be applied today.

The following workflow generalizes the modern approach to investigating bacterial secondary metabolites,

which would be relevant for any renewed study of Collinomycin.
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Modern antibiotic discovery workflow from Streptomyces

Key aspects of this modern research paradigm include:

Genome Mining: Sequencing the genome of the producer strain (e.g., Streptomyces collinus for
Collinomycin) allows researchers to identify Biosynthetic Gene Clusters (BGCs) using tools like

antiSMASH [4]. These BGCs are blueprints for the enzymes that assemble the antibiotic.
Activation of Silent BGCs: Many potential antibiotic BGCs are "silent" and not expressed under

standard lab conditions. Strategies like co-culturing with other bacteria (such as mycolic acid-
containing bacteria) can trigger the production of new metabolites that are otherwise not detected [5].

Structure Elucidation: After isolation, the pure compound's structure is determined using
spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and High-Resolution
Mass Spectrometry (HRMS) [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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